Cas no 52557-98-9 (3,3-dimethylbicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3,3-dimethylbicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 52557-98-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00505843
• CID: 377088
• PubChem ID: 99843
• Update Time: 2025-10-05

3,3-dimethylbicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylicacid, 3,3-dimethyl-
• 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo(2.2.1)heptane-2-carboxylic acid, 3,3-dimethyl-
• Einecs 258-006-6
• Nsc 239115
• 3,3-dimethylbicyclo2.2.1heptane-2-carboxylic acid
• exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 3,3-dimethyl-
• 52557-98-9
• 6,6-Dimethylbicyclo[2.2.1]heptane-5-carboxylic acid
• NSC239115
• EN300-814450
• NS00042874
• 474-10-2
• EINECS 207-479-7
• Z1262511487
• EINECS 207-480-2
• CCA55798
• 3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic acid #
• 3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
• NSC-239115
• endo-3,3-Dimethylbicyclo(2.2.1)heptane-2-carboxylic acid
• 474-09-9
• 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylicacid
• 3.3-Dimethylbicyclo-[2.2.1]-heptane-2-carboxylic acid
• DTXSID60886009
• AKOS033205319
• SCHEMBL6551752

• MDL： MFCD00505843
• Inchi： 1S/C10H16O2/c1-10(2)7-4-3-6(5-7)8(10)9(11)12/h6-8H,3-5H2,1-2H3,(H,11,12)
• InChI Key： KJKODDSNIDHCKV-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC(C2)C1(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• PSA: 37.3
• LogP: 2.14330

Additional information on 3,3-dimethylbicyclo2.2.1heptane-2-carboxylic acid

Comprehensive Overview of 3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 52557-98-9)

3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 52557-98-9) is a bicyclic carboxylic acid with a unique structural framework, combining a rigid bicyclo[2.2.1]heptane (norbornane) skeleton with two methyl groups at the 3-position. This compound has garnered significant attention in organic synthesis, pharmaceutical research, and material science due to its sterically constrained geometry and functional versatility. Its carboxylic acid moiety further enhances its utility as a building block for derivatives, enabling applications in asymmetric catalysis, polymer chemistry, and bioactive molecule design.

The 3,3-dimethyl substitution on the norbornane ring introduces notable steric effects, influencing the compound’s reactivity and conformational stability. Researchers often explore its potential as a chiral auxiliary or ligand in enantioselective reactions, leveraging its bicyclic backbone to control stereochemical outcomes. Recent studies highlight its role in designing high-performance polymers with enhanced thermal stability, a topic of growing interest in sustainable material development. Additionally, its derivatives are investigated for bioactive properties, aligning with the pharmaceutical industry’s focus on novel scaffold diversification.

From an industrial perspective, CAS No. 52557-98-9 is valued for its synthetic adaptability. It serves as a precursor for fine chemicals and specialty intermediates, addressing demands in agrochemicals and fragrances. Environmental considerations also drive innovation, with greener synthesis routes for this compound being a recurring theme in academic publications. Users frequently search for "synthesis of 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid" or "applications of norbornane derivatives," reflecting its cross-disciplinary relevance.

Analytical characterization of 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid typically involves NMR, IR spectroscopy, and X-ray crystallography to confirm its stereochemistry and purity. Computational modeling studies further elucidate its electronic properties, aiding in the design of tailored derivatives. As the scientific community prioritizes green chemistry and atom-efficient processes, this compound’s synthetic pathways are continually optimized to reduce waste and energy consumption—a trend mirrored in search queries like "eco-friendly synthesis of bicyclic carboxylic acids."

In summary, 3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 52557-98-9) exemplifies the intersection of structural complexity and functional utility. Its applications span from advanced materials to drug discovery, resonating with contemporary research priorities. By addressing user queries such as "properties of dimethyl-substituted norbornanes" and "industrial uses of bicyclic carboxylic acids," this overview underscores its multifaceted significance while adhering to SEO-driven clarity and technical depth.